Cas no 61871-81-6 (Ethanone, 1-(2-amino-5-methylphenyl)-2-phenyl-)

61871-81-6 structure
Product name:Ethanone, 1-(2-amino-5-methylphenyl)-2-phenyl-
Ethanone, 1-(2-amino-5-methylphenyl)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-(2-amino-5-methylphenyl)-2-phenyl-
- 1-(2-amino-5-methylphenyl)-2-phenylethanone
- 1-(2-Amino-5-methylphenyl)-2-phenylethan-1-one
- DTXSID30490137
- 61871-81-6
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- Inchi: InChI=1S/C15H15NO/c1-11-7-8-14(16)13(9-11)15(17)10-12-5-3-2-4-6-12/h2-9H,10,16H2,1H3
- InChI Key: TVLIEKASYWLOCK-UHFFFAOYSA-N
- SMILES: CC1=CC(=C(C=C1)N)C(=O)CC2=CC=CC=C2
Computed Properties
- Exact Mass: 225.11545
- Monoisotopic Mass: 225.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.1Ų
- XLogP3: 3.4
Experimental Properties
- PSA: 43.09
Ethanone, 1-(2-amino-5-methylphenyl)-2-phenyl- Related Literature
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Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
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Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
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Bo Wang,Thomas Blin,Aleksandr Käkinen,Xinwei Ge,Emily H. Pilkington,John F. Quinn,Michael R. Whittaker,Pu Chun Ke,Feng Ding Polym. Chem., 2016,7, 6875-6879
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Liang Li,Binghan Wu,Gengnan Li,Yongsheng Li RSC Adv., 2016,6, 28904-28911
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Stuart Kennedy,Christine M. Beavers,Simon J. Teat,Scott J. Dalgarno New J. Chem., 2011,35, 28-31
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